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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112

This in-depth technical guide provides a comprehensive overview of the primary components of
Dowtherm Q, a widely used synthetic organic heat transfer fluid. The information is tailored for
researchers, scientists, and drug development professionals who require a detailed
understanding of this fluid's composition and properties.

Core Composition of Dowtherm Q

Dowtherm Q is fundamentally a mixture of two primary organic compounds: diphenylethane
and alkylated aromatics.[1][2][3][4][5][€][7] More specifically, it is composed of 1,1-
Diphenylethane and ethylated benzenes. This combination of components is responsible for its
thermal stability and performance characteristics as a heat transfer fluid.

Quantitative Composition

The typical quantitative breakdown of the primary components in Dowtherm Q is detailed in
the table below.

Component Chemical Name Concentration Range (%)
Primary Component 1,1-Diphenylethane 50 - 60%
Secondary Component Ethylated Benzenes 30 - 50%

Source: PubChem CID 20040691[8]
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Visualizing the Compositional Breakdown

The following diagram illustrates the hierarchical composition of Dowtherm Q, from the overall
product to its constituent chemical groups.
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Caption: Compositional hierarchy of Dowtherm Q.

Experimental Protocols for Quality and Stability
Assessment
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To ensure the integrity and performance of Dowtherm Q in a laboratory or industrial setting, a
series of standardized experimental protocols are employed. These tests, primarily based on
ASTM International standards, evaluate the physical and chemical properties of the fluid.

Determination of Acid Number

o Standard: ASTM D664 - Standard Test Method for Acid Number of Petroleum Products by
Potentiometric Titration.

» Objective: To measure the amount of acidic substances present in the heat transfer fluid. An
increase in the acid number over time can indicate fluid oxidation and degradation.

o Methodology:
o A known weight of the Dowtherm Q sample is dissolved in a suitable solvent mixture.

o The solution is titrated with a standardized solution of potassium hydroxide (KOH) in an
alcohol solvent.

o The endpoint of the titration is determined potentiometrically using a pH meter with a glass
indicating electrode and a reference electrode.

o The acid number is calculated in milligrams of KOH per gram of sample (mg KOH/g).

Kinematic Viscosity Analysis

o Standard: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids (and Calculation of Dynamic Viscosity).

» Objective: To determine the fluid's resistance to flow under gravity. Changes in viscosity can
indicate thermal degradation or contamination.

» Methodology:
o The Dowtherm Q sample is introduced into a calibrated glass capillary viscometer.

o The viscometer is placed in a constant temperature bath to bring the sample to the desired
test temperature.
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o The time taken for a fixed volume of the liquid to flow under gravity through the capillary is
measured.

o The kinematic viscosity is calculated by multiplying the measured flow time by the
calibration constant of the viscometer.

Boiling Range Distribution by Gas Chromatography

o Standard: ASTM D2887 - Standard Test Method for Boiling Range Distribution of Petroleum
Fractions by Gas Chromatography.

» Objective: To determine the boiling range characteristics of the fluid. The presence of low-
boiling ("low boilers") or high-boiling ("high boilers") components can indicate thermal
cracking or polymerization, respectively.

o Methodology:

o Asmall, precisely measured volume of the Dowtherm Q sample is injected into a gas
chromatograph (GC).

o The sample is vaporized and carried by an inert gas through a chromatographic column
that separates the components based on their boiling points.

o A detector measures the amount of each component as it elutes from the column.

o The boiling range distribution is determined by correlating the retention times of the
sample components with the retention times of a known n-paraffin calibration mixture.

Thermal Stability Assessment

o Standard: ASTM D6743 - Standard Test Method for Thermal Stability of Organic Heat
Transfer Fluids.

» Objective: To evaluate the relative thermal stability of the fluid under controlled laboratory
conditions. This test helps predict the fluid's performance and lifespan at high operating
temperatures.

o Methodology:
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o A sample of the Dowtherm Q fluid is placed in a high-pressure, oxygen-free test cell.

o The cell is heated to a specified high temperature and held for a predetermined duration to
thermally stress the fluid.

o After the test period, the cell is cooled, and the stressed fluid is analyzed.

o The analysis typically includes measuring the percentage of low and high boiling
degradation products formed, as well as any gaseous byproducts. This is often
accomplished using gas chromatography as described in ASTM D2887.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scribd.com [scribd.com]

. dow.com [dow.com]

. thermalfluidshub.com [thermalfluidshub.com]
. ancochemicals.com [ancochemicals.com]

. scribd.com [scribd.com]

. chempoint.com [chempoint.com]

. glycolsales.com.au [glycolsales.com.au]

°
[00] ~ » ol EEN w N =

. Dowtherm Q | C22H24 | CID 20040691 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Guide to the Primary Components of
Dowtherm Q]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12700112#what-are-the-primary-components-of-
dowtherm-q]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/433388799/ASTM-Standards-for-Heat-Transfer-Fluids
https://www.dow.com/en-us/pdp.dowtherm-q-heat-transfer-fluid.11233z.html
https://thermalfluidshub.com/wp-content/uploads/2018/02/Dowtherm-Q-heat-transfer-fluid-TDS.pdf
http://www.ancochemicals.com/uploads/1445538980_prod_dowtherm_Q.pdf
https://www.scribd.com/document/340324361/Dowtherm-Q
https://www.chempoint.com/en-emea/products/dow/dowtherm-synthetic-thermal-fluids/dowtherm-synthetic-thermal-fluids/dowtherm-q
https://www.glycolsales.com.au/wp-content/uploads/2022/10/176-01407-01-dowtherm-q-heat-transfer-fluid-technical-manual.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dowtherm-Q
https://www.benchchem.com/product/b12700112#what-are-the-primary-components-of-dowtherm-q
https://www.benchchem.com/product/b12700112#what-are-the-primary-components-of-dowtherm-q
https://www.benchchem.com/product/b12700112#what-are-the-primary-components-of-dowtherm-q
https://www.benchchem.com/product/b12700112#what-are-the-primary-components-of-dowtherm-q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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